

Introduction: A New Frontier in B-Cell Malignancy Treatment

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Ethyl 6-Bromoimidazo[1,2-
a]pyrazine-2-carboxylate

CAS No.: 1208085-94-2

Cat. No.: B577543

[Get Quote](#)

The landscape of B-cell malignancy treatment has been significantly shaped by the advent of Bruton's tyrosine kinase (BTK) inhibitors. These agents have demonstrated remarkable efficacy by targeting the B-cell receptor (BCR) signaling pathway, a critical cascade for the proliferation and survival of malignant B-cells.[1][2] However, the emergence of resistance, often through mutations at the C481 binding site of BTK, has posed a significant clinical challenge for first-generation covalent BTK inhibitors.[3][4]

This guide provides a comprehensive technical overview of Nemtabrutinib (also known as MK-1026 and formerly ARQ 531), a potent, orally available, non-covalent BTK inhibitor.[5][6] Nemtabrutinib is distinguished by its reversible binding mechanism and its ability to effectively inhibit both wild-type and C481S-mutated BTK.[4][7] This unique characteristic positions Nemtabrutinib as a promising therapeutic option for patients with relapsed or refractory B-cell cancers who have developed resistance to covalent BTK inhibitors.[3][4]

Physicochemical Properties of Nemtabrutinib

A thorough understanding of the physicochemical properties of a compound is fundamental for its development and application in research.

Property	Value	Source
CAS Number	2095393-15-8	[5][6]
Molecular Formula	C ₂₅ H ₂₃ ClN ₄ O ₄	[5][6][7]
Molecular Weight	478.93 g/mol	[5][6][7]
IUPAC Name	(2-chloro-4-phenoxyphenyl)(4- {[(3R,6S)-6-(hydroxymethyl)oxan-3-yl]amino}-7H-pyrrolo[2,3-d]pyrimidin-5-yl)methanone	[6]
Synonyms	MK-1026, ARQ 531	[5][6]
Solubility	Soluble in DMSO (≥ 50 mg/mL); Insoluble in water.	[8][9]
Storage	Store as a solid powder at -20°C for long-term storage.	[7]


Mechanism of Action: Targeting the B-Cell Receptor Signaling Pathway

Nemtabrutinib exerts its therapeutic effect by inhibiting Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase crucial for B-cell development, activation, and survival.[2] BTK is a key component of the B-cell receptor (BCR) signaling pathway.[10][11]

Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of several downstream pathways that are essential for B-cell proliferation and survival. BTK plays a pivotal role in this process by phosphorylating phospholipase Cy2 (PLCy2), which in turn leads to the activation of pathways such as NF-κB and MAPK.[2][12]

Nemtabrutinib is an ATP-competitive inhibitor that binds reversibly to the ATP binding site of BTK.[6][8] Unlike covalent BTK inhibitors such as ibrutinib, which form a permanent bond with

the cysteine residue at position 481 (C481) in the BTK active site, Nemtabrutinib's non-covalent binding makes it effective against BTK enzymes with the C481S mutation, a common mechanism of acquired resistance.[4][7] By inhibiting BTK, Nemtabrutinib effectively blocks the BCR signaling pathway, leading to decreased proliferation and increased apoptosis in malignant B-cells.[5][7]



[Click to download full resolution via product page](#)

B-Cell Receptor (BCR) Signaling Pathway and Nemtabrutinib's Point of Inhibition.

Clinical Applications and Efficacy

Nemtabrutinib is under investigation for the treatment of various B-cell malignancies, particularly in patients with relapsed or refractory disease.[13][14] Clinical trials have demonstrated promising antitumor activity and a manageable safety profile.[3][4]

BELLWAVE-001 Phase 1/2 Study

The BELLWAVE-001 study is an open-label, phase 1/2 clinical trial evaluating Nemtabrutinib in patients with relapsed or refractory hematologic malignancies.[4]

Key Findings in Chronic Lymphocytic Leukemia/Small Lymphocytic Lymphoma (CLL/SLL):

Parameter	Result	Source
Patient Population	Heavily pretreated, 95% with prior BTKi therapy, 63% with C481S-mutated BTK	[1] [4]
Recommended Phase 2 Dose (RP2D)	65 mg once daily	[1] [13]
Overall Response Rate (ORR)	56%	[4] [15]
Median Duration of Response (DOR)	24.4 months	[1]
Median Progression-Free Survival (PFS)	26.3 months	[1]

Safety and Tolerability

Across clinical studies, Nemtabrutinib has shown a manageable safety profile.

Common Treatment-Emergent Adverse Events (TEAEs) (any grade) in the BELLWAVE-001 study (n=112):[\[4\]](#)

- Hypertension (30%)
- Dysgeusia (altered taste) (21%)
- Neutropenia (20%)
- Arthralgia (20%)
- Fatigue (13%)
- Nausea (12%)
- Thrombocytopenia (12%)
- Diarrhea (10%)

Grade ≥ 3 TEAEs occurred in a significant portion of patients, with the most common being neutropenia.[13][16] Importantly, no deaths were attributed to the treatment in the reported data.[4]

Experimental Protocols for Preclinical Research

The following protocols provide a framework for the in vitro evaluation of Nemtabrutinib.

In Vitro BTK Kinase Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of Nemtabrutinib against BTK.


Materials:

- Recombinant human BTK enzyme
- Kinase buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl₂; 0.1mg/ml BSA; 2mM MnCl₂, 50μM DTT)[17]
- ATP
- Peptide substrate (e.g., Poly (4:1 Glu, Tyr))[18]
- Nemtabrutinib stock solution (in DMSO)
- ADP-Glo™ Kinase Assay kit
- 384-well plates

Procedure:

- Prepare serial dilutions of Nemtabrutinib in DMSO. Further dilute in kinase buffer to the desired concentrations.
- Add the diluted Nemtabrutinib or vehicle control (DMSO) to the wells of a 384-well plate.
- Add the BTK enzyme and peptide substrate solution to each well and incubate for 20 minutes at room temperature.

- Initiate the kinase reaction by adding ATP to each well. Incubate for a defined period (e.g., 60 minutes) at 30°C.
- Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.
- Measure luminescence using a plate reader.
- Calculate the percent inhibition for each Nemtabrutinib concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. P628: UPDATED ANALYSIS OF BELLWAVE-001: A PHASE 1/2 OPEN-LABEL DOSE-EXPANSION STUDY OF THE EFFICACY AND SAFETY OF NEMTABRUTINIB FOR THE TREATMENT OF B-CELL MALIGNANCIES - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 2. The Evolving Role of Bruton's Tyrosine Kinase Inhibitors in B Cell Lymphomas - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 3. onclive.com [onclive.com]
- 4. cillsociety.org [cillsociety.org]
- 5. Nemtabrutinib | C25H23ClN4O4 | CID 129045720 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Nemtabrutinib - Wikipedia [en.wikipedia.org]
- 7. medkoo.com [medkoo.com]
- 8. selleckchem.com [selleckchem.com]
- 9. medchemexpress.com [medchemexpress.com]
- 10. Bruton's tyrosine kinase inhibition induces rewiring of proximal and distal B-cell receptor signaling in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. B Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]
- 12. rupress.org [rupress.org]
- 13. aacrjournals.org [aacrjournals.org]
- 14. mayo.edu [mayo.edu]
- 15. researchgate.net [researchgate.net]
- 16. First-in-Human Study of the Reversible BTK Inhibitor Nemtabrutinib in Patients with Relapsed/Refractory Chronic Lymphocytic Leukemia and B-Cell Non-Hodgkin Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. promega.com [promega.com]
- 18. bellbrooklabs.com [bellbrooklabs.com]

- To cite this document: BenchChem. [Introduction: A New Frontier in B-Cell Malignancy Treatment]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b577543/docs#introduction-a-new-frontier-in-b-cell-malignancy-treatment\]](https://www.benchchem.com/product/b577543/docs#introduction-a-new-frontier-in-b-cell-malignancy-treatment)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)